Cas no 1803924-45-9 (4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803924-45-9
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911143
• Update Time: 2025-10-28

4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-7-6(16-8(9,10)11)5(13)4(2-12)3-14-7/h3H,1H3,(H2,13,14)
• InChI Key： JKOVOTYICLIYMC-UHFFFAOYSA-N
• SMILES： FC(OC1C(=NC=C(C#N)C=1N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.9
• Topological Polar Surface Area: 81.2

Additional information on 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine

Introduction to 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803924-45-9)

4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its CAS number 1803924-45-9, belongs to the pyridine class of molecules, which are widely recognized for their role as key scaffolds in the development of bioactive agents. The presence of multiple functional groups, including an amino group, a cyano group, a methoxy group, and a trifluoromethoxy group, makes this compound a versatile intermediate for synthesizing various pharmacologically relevant molecules.

The significance of 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine lies in its potential applications across multiple domains of chemical biology and medicinal chemistry. The compound’s structure incorporates elements that are known to enhance binding affinity and metabolic stability, making it an attractive candidate for drug discovery programs. Specifically, the combination of electron-withdrawing and electron-donating groups in its molecular framework allows for fine-tuning of its physicochemical properties, which is crucial for optimizing drug-like characteristics.

Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of this compound. Researchers have leveraged these techniques to explore the interactions between 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine and various biological targets. For instance, studies have demonstrated its potential as a precursor in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethoxy group, in particular, has been shown to improve pharmacokinetic profiles by enhancing lipophilicity while maintaining solubility, a critical balance in drug development.

In the realm of medicinal chemistry, the cyano group serves as a versatile handle for further derivatization. This allows chemists to introduce additional functionalities or modify existing ones to tailor the biological activity of the resulting compounds. The methoxy group contributes to the overall stability of the molecule while also serving as a site for potential interactions with biological receptors. These combined features make 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine a valuable building block for designing novel therapeutic agents.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly exploring pyridine derivatives as lead compounds for treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The structural motifs present in 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine align well with many known drug targets, suggesting its utility in developing next-generation therapeutics.

From a synthetic chemistry perspective, 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine exemplifies the elegance of heterocyclic chemistry. The synthesis of this compound involves multi-step reactions that showcase the interplay between functional group transformations and molecular architecture. Researchers have reported efficient synthetic routes that highlight the compound’s accessibility while maintaining high yields and purity standards. These methodologies are not only important for producing 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine itself but also serve as templates for synthesizing other complex pyridine derivatives.

The growing interest in fluorinated compounds has further underscored the importance of 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine. Fluoro-substituents are widely incorporated into drugs due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic resistance. The presence of two fluorine atoms at the 3-position enhances these effects, making this compound particularly attractive for drug design applications.

Future research directions may focus on exploring new derivatives of 4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine using advanced synthetic strategies. Techniques such as transition-metal catalysis and flow chemistry could provide innovative ways to access novel analogs with enhanced biological activity. Additionally, computational methods may continue to play a pivotal role in predicting the properties of these derivatives before experimental validation.

In conclusion,4-Amino-5-cyano-2-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803924-45-9) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its multifunctional nature and compatibility with modern synthetic methodologies position it as a cornerstone in pharmaceutical research. As our understanding of molecular interactions deepens, compounds like this will continue to inspire new avenues in drug discovery and development.